

Application Notes: Analysis of CD73 Expression by Flow Cytometry Following Inhibitor Treatment

Author: BenchChem Technical Support Team. Date: December 2025



Introduction

CD73, also known as ecto-5'-nucleotidase (NT5E), is a cell surface enzyme that plays a critical role in extracellular adenosine production.[1] It catalyzes the conversion of adenosine monophosphate (AMP) to adenosine, a potent immunosuppressive molecule within the tumor microenvironment (TME).[2][3] Extracellular adenosine suppresses the activity of various immune cells, including T cells and Natural Killer (NK) cells, thereby allowing cancer cells to evade immune surveillance.[3] High expression of CD73 is observed in many tumor types and is often associated with poor prognosis and resistance to therapy.[2][4] Consequently, inhibiting CD73 is a promising strategy in cancer immunotherapy.[2]

Monitoring the expression of CD73 on the surface of tumor cells or immune cells after treatment with a specific inhibitor is crucial for several reasons:

- Target Engagement Verification: Confirming that the therapeutic agent is reaching and interacting with its intended target.
- Mechanism of Action Studies: Understanding whether the inhibitor solely blocks enzymatic activity or also leads to receptor internalization and degradation.[5]
- Pharmacodynamic (PD) Assessment: Evaluating the biological effect of the drug in preclinical and clinical settings.




 Identifying Resistance: Changes in CD73 expression levels post-treatment may indicate the development of resistance mechanisms.[5]

Flow cytometry is a powerful and precise technique for quantifying the expression of cell surface proteins like CD73 on individual cells within a heterogeneous population.[6] This document provides detailed protocols for treating cells with CD73 inhibitors and subsequently analyzing CD73 expression using flow cytometry.


The CD73-Adenosine Signaling Pathway

The canonical pathway for adenosine generation in the extracellular space involves two key ecto-enzymes, CD39 and CD73. Under conditions of cellular stress, such as hypoxia or inflammation found in the TME, cells release adenosine triphosphate (ATP).[4] Extracellular ATP is first hydrolyzed by CD39 into AMP. Subsequently, CD73, the rate-limiting enzyme, dephosphorylates AMP to produce adenosine.[7] This adenosine then binds to its receptors (primarily A2A and A2B) on immune cells, triggering downstream signaling that suppresses anti-tumor immunity.[1][3]









Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.



References

- 1. The Roles of CD73 in Cancer PMC [pmc.ncbi.nlm.nih.gov]
- 2. mdpi.com [mdpi.com]
- 3. assaygenie.com [assaygenie.com]
- 4. Frontiers | Tumor intrinsic and extrinsic functions of CD73 and the adenosine pathway in lung cancer [frontiersin.org]
- 5. First-in-human study of oleclumab, a potent, selective anti-CD73 monoclonal antibody, alone or in combination with durvalumab in patients with advanced solid tumors PMC [pmc.ncbi.nlm.nih.gov]
- 6. Expression of CD73 on leukemic blasts increases during follow-up a promising candidate marker for minimal residual disease detection in pediatric B-cell precursor acute lymphoblastic leukemia PMC [pmc.ncbi.nlm.nih.gov]
- 7. mdpi.com [mdpi.com]
- To cite this document: BenchChem. [Application Notes: Analysis of CD73 Expression by Flow Cytometry Following Inhibitor Treatment]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15606665#flow-cytometry-analysis-of-cd73-expression-after-inhibitor-treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote





BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry. Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com